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Compound of Interest

Compound Name: Ptcdi-C8

Cat. No.: B1588815 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

N,N'-dioctyl-3,4,9,10-perylenedicarboximide (Ptcdi-C8). The following procedural guidance is

intended to ensure the safe management of this chemical in a laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Ptcdi-C8 is classified as a hazardous substance. Adherence to the following personal

protective equipment (PPE) protocol is mandatory to minimize exposure and ensure personal

safety.

Hazard Classifications:

Skin Irritant, Category 2

Eye Irritant, Category 2

Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory Tract Irritation)

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Protection Type Specific Recommendations Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

To protect against serious eye

irritation from dust or splashes.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood, to avoid inhalation

of dust. If a fume hood is not

feasible, a NIOSH-approved

N95 dust mask is required.

To prevent respiratory tract

irritation.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Ptcdi-C8 is provided below.
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Property Value

Molecular Formula C₄₀H₄₂N₂O₄

Molecular Weight 614.77 g/mol

Appearance Solid

Melting Point >300 °C

λmax 526 nm

Fluorescence (λem) ≤533 nm in chloroform

Operational Plan: Safe Handling Workflow
To ensure the safe handling of Ptcdi-C8, the following step-by-step workflow must be followed.

This workflow is designed to minimize exposure and prevent contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1588815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Ptcdi-C8

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Ptcdi-C8

Transfer to Reaction Vessel

Dissolve in Solvent

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ptcdi-C8 from preparation to disposal.
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Procedural Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Ptcdi-C8 before commencing any

work.

Put on all required personal protective equipment as detailed in the PPE table.

Prepare the workspace within a certified chemical fume hood to minimize inhalation

exposure.[1] Cover the work surface with a disposable absorbent liner.

Handling:

Carefully weigh the required amount of Ptcdi-C8 powder. Handle the solid material gently

to avoid creating dust.[1]

Transfer the weighed powder to the reaction vessel.

If applicable, add the solvent to dissolve the Ptcdi-C8. Keep the container covered as

much as possible during this process.

Cleanup and Disposal:

Decontaminate all glassware and surfaces that have come into contact with Ptcdi-C8.

Segregate all waste materials. Unused solid Ptcdi-C8 and any materials heavily

contaminated with it should be collected in a clearly labeled, sealed container for solid

chemical waste.[2]

Dispose of all waste through your institution's Environmental Health and Safety (EHS)

office, following their specific procedures for hazardous solid waste.[3][4]

Disposal Plan
Proper disposal of Ptcdi-C8 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Solid Waste:

Unused or Waste Ptcdi-C8: Collect in a designated, sealed, and clearly labeled hazardous

waste container.[2] The label should include "Hazardous Waste," the chemical name ("N,N'-

dioctyl-3,4,9,10-perylenedicarboximide"), and the associated hazards (Irritant).

Contaminated Materials: Items such as gloves, weigh boats, and absorbent liners that are

contaminated with Ptcdi-C8 should be placed in the same solid hazardous waste container.

Liquid Waste:

Solutions Containing Ptcdi-C8: Collect in a designated, sealed, and clearly labeled

hazardous liquid waste container. The container must be compatible with the solvent used.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

General Disposal Procedures:

All chemical waste must be disposed of through your institution's certified hazardous waste

management program.[3][5]

Do not dispose of Ptcdi-C8 down the drain or in regular trash.[2]

Consult your local EHS office for specific guidance and to schedule a waste pickup.[4]

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling Ptcdi-C8 and ensure a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/chemical-waste-solids
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://emsllcusa.com/safe-laboratory-waste-disposal-practices/
https://www.benchchem.com/product/b1588815#personal-protective-equipment-for-handling-ptcdi-c8
https://www.benchchem.com/product/b1588815#personal-protective-equipment-for-handling-ptcdi-c8
https://www.benchchem.com/product/b1588815#personal-protective-equipment-for-handling-ptcdi-c8
https://www.benchchem.com/product/b1588815#personal-protective-equipment-for-handling-ptcdi-c8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

